molecular formula C13H12O4S B8493120 Phenol, 4-(4-(methylsulfonyl)phenoxy)- CAS No. 80622-22-6

Phenol, 4-(4-(methylsulfonyl)phenoxy)-

Cat. No.: B8493120
CAS No.: 80622-22-6
M. Wt: 264.30 g/mol
InChI Key: HZGRFEXXUNXOJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenol, 4-(4-(methylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C13H12O4S and its molecular weight is 264.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 4-(4-(methylsulfonyl)phenoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 4-(4-(methylsulfonyl)phenoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

80622-22-6

Molecular Formula

C13H12O4S

Molecular Weight

264.30 g/mol

IUPAC Name

4-(4-methylsulfonylphenoxy)phenol

InChI

InChI=1S/C13H12O4S/c1-18(15,16)13-8-6-12(7-9-13)17-11-4-2-10(14)3-5-11/h2-9,14H,1H3

InChI Key

HZGRFEXXUNXOJK-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)OC2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 37.3 g of 4-(4-(methylsulfonyl)phenoxy)-1-methoxybenzene (Example 18), 41 ml of 48% aqueous hydrogen bromide and 185 ml of glacial acetic acid was heated at reflux under nitrogen for 21 hrs. The reaction mixture was cooled and the solvent removed in vacuo. The product was collected by filtration, washed well with water and dried, which gave 35.0 g (98.9% yield) of the product. Recrystallization from aqueous ethanol gave purified 4-(4-(methylsulfonyl)phenoxy)phenol, mp 129°-130° C.
Quantity
37.3 g
Type
reactant
Reaction Step One
Quantity
41 mL
Type
reactant
Reaction Step One
Quantity
185 mL
Type
solvent
Reaction Step One
Yield
98.9%

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